![molecular formula C17H15ClN2O2S2 B266325 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide](/img/structure/B266325.png)
2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide
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Overview
Description
2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide, also known as CBT-1, is a novel compound that has garnered significant attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide is not fully understood, but it is believed to act on the GABA system in the brain. Specifically, this compound is thought to enhance GABAergic neurotransmission, leading to its anxiolytic and antidepressant effects. In addition, this compound has been shown to inhibit the activity of a protein called HDAC6, which is involved in cell proliferation and survival. This may explain its anti-tumor effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In preclinical models, this compound has been shown to reduce anxiety and depression-like behaviors, decrease tumor growth, and modulate the immune response. In addition, this compound has been shown to have a favorable safety profile, with no significant adverse effects observed in animal studies.
Advantages and Limitations for Lab Experiments
2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide has several advantages for use in lab experiments. It is a novel compound with a well-defined synthesis method, making it easy to obtain in high purity and yield. In addition, this compound has been extensively studied in preclinical models, providing a wealth of data for researchers to draw upon. However, there are also limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, which may make it difficult to interpret results. In addition, this compound has not yet been studied in clinical trials, so its efficacy and safety in humans are unknown.
Future Directions
There are several future directions for research on 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide. One area of interest is its potential as a treatment for anxiety and depression. Further studies are needed to determine the optimal dose and duration of treatment, as well as its safety and efficacy in humans. In addition, this compound may have potential as a cancer therapy, and further studies are needed to determine its effectiveness in different types of cancer. Finally, this compound may have potential as a modulator of the immune response, and further studies are needed to explore its potential in the treatment of autoimmune diseases.
Synthesis Methods
2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide is synthesized through a multi-step process involving the reaction of 5-chloro-2-aminobenzothiazole with various reagents to yield the final product. The synthesis of this compound has been optimized to produce high yields and purity, making it an ideal compound for use in scientific research.
Scientific Research Applications
2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide has been extensively studied for its potential therapeutic applications in a variety of fields, including neuroscience, oncology, and immunology. In neuroscience, this compound has been shown to have anxiolytic and antidepressant effects in preclinical models, making it a promising candidate for the treatment of anxiety and depression. In oncology, this compound has been shown to have anti-tumor effects in vitro and in vivo, suggesting that it may have potential as a cancer therapy. In immunology, this compound has been shown to modulate the immune response, making it a potential candidate for the treatment of autoimmune diseases.
properties
Molecular Formula |
C17H15ClN2O2S2 |
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Molecular Weight |
378.9 g/mol |
IUPAC Name |
2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide |
InChI |
InChI=1S/C17H15ClN2O2S2/c1-2-22-13-6-4-12(5-7-13)19-16(21)10-23-17-20-14-9-11(18)3-8-15(14)24-17/h3-9H,2,10H2,1H3,(H,19,21) |
InChI Key |
ZPFHZZAFIWGSLR-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(S2)C=CC(=C3)Cl |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(S2)C=CC(=C3)Cl |
Origin of Product |
United States |
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